Cas no 2171438-85-8 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171438-85-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5998636
• PubChem ID: 165670304
• Update Time: 2025-06-29

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylpropanoic acid
• 2171438-85-8
• EN300-1487172

• Inchi： 1S/C25H30N2O5/c1-15(2)12-22(23(28)26-13-16(3)24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16?,22-/m0/s1
• InChI Key： HBYSTFOFXAYEJB-XLDIYJRPSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic Acid: A Comprehensive Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid is a complex organic compound with the CAS number 2171438-85-8. This compound is notable for its intricate chemical structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a branched amino acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical reactions. The presence of the (S)-configuration at the second carbon of the pentanamide chain adds stereochemical complexity, making this compound a valuable tool in asymmetric synthesis and drug discovery.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and stereoselective reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for constructing such chiral compounds. For instance, the use of organocatalysts or transition metal catalysts has significantly improved the yield and enantiomeric excess (ee) in the preparation of this compound. These developments are particularly relevant in the context of its application as an intermediate in peptide synthesis or as a building block in medicinal chemistry.

In terms of applications, this compound is widely used in peptide chemistry due to its Fmoc protecting group. The Fmoc group is highly stable under basic conditions but can be selectively removed under acidic conditions, making it ideal for stepwise peptide assembly. Recent studies have explored its use in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for constructing bioactive peptides with complex architectures. Additionally, its branched structure and stereochemistry make it a promising candidate for designing peptidomimetics with enhanced pharmacokinetic properties.

Recent research has also highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For example, derivatives of this compound have been investigated as inhibitors of proteolytic enzymes, such as proteasomes or caspases, which are implicated in diseases like cancer and neurodegenerative disorders. The chiral center at the second carbon position is particularly important for modulating the bioactivity and selectivity of these derivatives. Furthermore, computational studies have provided insights into the molecular interactions between this compound and its biological targets, aiding in the rational design of more potent and selective analogs.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid is a versatile compound with significant potential in peptide synthesis and drug discovery. Its unique chemical structure, combined with advancements in synthetic methodologies and computational modeling, positions it as an important tool for developing novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound will likely play an increasingly important role in the field of medicinal chemistry.